Cas no 851800-86-7 (4-4-(2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole-1-carbonyl)benzenesulfonylmorpholine)

• Product Name: 4-4-(2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole-1-carbonyl)benzenesulfonylmorpholine
• CAS No: 851800-86-7
• MF: C₂₁H₂₂BrN₃O₄S₂
• MW: 524.451081752777
• CID: 6397050
• PubChem ID: 4055785
• Update Time: 2025-05-21

4-4-(2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole-1-carbonyl)benzenesulfonylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-4-(2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole-1-carbonyl)benzenesulfonylmorpholine
• F0630-0545
• 851800-86-7
• 4-[4-(2-{[(4-bromophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole-1-carbonyl)benzenesulfonyl]morpholine
• (2-((4-bromobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-(morpholinosulfonyl)phenyl)methanone
• AKOS024588741
• [2-[(4-bromophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(4-morpholin-4-ylsulfonylphenyl)methanone

• Inchi： 1S/C21H22BrN3O4S2/c22-18-5-1-16(2-6-18)15-30-21-23-9-10-25(21)20(26)17-3-7-19(8-4-17)31(27,28)24-11-13-29-14-12-24/h1-8H,9-15H2
• InChI Key： OJIKWOSGNCLVAL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CSC1=NCCN1C(C1C=CC(=CC=1)S(N1CCOCC1)(=O)=O)=O

Computed Properties

• Exact Mass: 523.02351g/mol
• Monoisotopic Mass: 523.02351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-4-(2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole-1-carbonyl)benzenesulfonylmorpholine

Research Briefing on 4-4-(2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole-1-carbonyl)benzenesulfonylmorpholine (CAS: 851800-86-7)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 4-4-(2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole-1-carbonyl)benzenesulfonylmorpholine (CAS: 851800-86-7). This molecule has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications and unique structural features. The briefing synthesizes recent findings from peer-reviewed journals, patent filings, and industry reports to present a comprehensive overview of its pharmacological properties, synthesis pathways, and emerging applications.

The compound, characterized by its imidazole and morpholine moieties, exhibits promising activity as a modulator of specific biological targets. Recent studies have focused on its role in inhibiting key enzymes involved in inflammatory pathways, making it a candidate for the development of novel anti-inflammatory agents. Structural-activity relationship (SAR) studies have further elucidated the importance of the bromophenyl and sulfonyl groups in enhancing binding affinity and selectivity.

In terms of synthesis, recent advancements have streamlined the production of 851800-86-7, with improved yields and reduced byproduct formation. Novel catalytic methods, including palladium-catalyzed cross-coupling reactions, have been employed to optimize the introduction of the bromophenyl moiety. These synthetic improvements are critical for scaling up production for preclinical and clinical studies.

Pharmacokinetic studies have revealed favorable absorption and distribution profiles for this compound, with moderate plasma protein binding and good bioavailability in animal models. Metabolite identification studies indicate that the morpholine ring undergoes minimal oxidative metabolism, contributing to its metabolic stability. These properties position 851800-86-7 as a viable lead compound for further drug development.

Emerging applications of this compound extend beyond its initial therapeutic indications. Recent exploratory research has investigated its potential in oncology, particularly in targeting protein-protein interactions implicated in cancer cell proliferation. Preliminary in vitro data suggest that 851800-86-7 can disrupt these interactions at micromolar concentrations, warranting further investigation in vivo.

In conclusion, 4-4-(2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole-1-carbonyl)benzenesulfonylmorpholine represents a versatile scaffold with broad therapeutic potential. Continued research into its mechanism of action, optimization of its pharmacokinetic properties, and exploration of new indications will be essential for translating these findings into clinical applications. This briefing underscores the importance of interdisciplinary collaboration in advancing the development of this promising compound.